![molecular formula C14H8ClF3N2O3 B5568215 N-[4-chloro-3-(trifluoromethyl)phenyl]-2-nitrobenzamide](/img/structure/B5568215.png)
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-nitrobenzamide, commonly known as CTNB, is a small molecule organic compound that has gained significant attention in the scientific community due to its unique properties and potential applications in various fields of research. CTNB is a member of the benzamide family and is characterized by its high solubility in organic solvents and water.
Scientific Research Applications
Synthesis and Crystal Structure
The synthesis and crystal structure analysis of compounds related to N-[4-chloro-3-(trifluoromethyl)phenyl]-2-nitrobenzamide have been extensively studied. These studies provide insights into the relationships between molecular structure and properties such as antitumor activity. For instance, the synthesis of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide revealed its crystal structure and spectroscopic properties, highlighting its antitumor activity based on electrochemical measurements and density functional theory calculations (He et al., 2014). Another study on N-phenyl-2-nitrobenzamide, a potential intermediate in the biosynthesis of acridone alkaloids, detailed its strong hydrogen-bonded molecular structure, contributing to the understanding of its synthetic utility and biological relevance (Jackson et al., 2002).
Biological Activity
Research has also focused on the biological activities of compounds similar to this compound, such as their antitumor, mutagenicity, and enzyme inhibition effects. For example, a study on 2-chloro-5-nitro-N-phenylbenzamide (GW9662) investigated its bacterial mutagenicity and pharmacokinetic profile, revealing insights into its potential as a cancer chemopreventive agent (Kapetanovic et al., 2012). This highlights the drug's mutagenicity dependence on nitroreduction and its systemic circulation largely in the form of a reduced metabolite.
Polymer Development
Additionally, studies on the development of novel polymers using derivatives of this compound have shown significant advancements. For instance, novel diamine with sulfone, ether, and amide structure was prepared for the synthesis of thermally stable polyimides, demonstrating the utility of such compounds in the creation of advanced materials with desirable properties (Mehdipour-Ataei et al., 2004).
Antidiabetic Agents
Another application involves the synthesis and evaluation of 2-chloro-5-[(4-chlorophenyl)sulfamoyl]-N-(alkyl/aryl)-4-nitrobenzamide derivatives as antidiabetic agents, highlighting the potential medicinal applications of derivatives in treating chronic conditions (Thakral et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3N2O3/c15-11-6-5-8(7-10(11)14(16,17)18)19-13(21)9-3-1-2-4-12(9)20(22)23/h1-7H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCPZUGGKOPRFFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.